Cas no 15898-43-8 (4-Acetamidobenzenesulfinic Acid Sodium Salt)
4-Acetamidobenzenesulfinic Acid Sodium Salt is a white to off-white crystalline powder commonly used as a key intermediate in organic synthesis and pharmaceutical applications. Its sulfinic acid functionality makes it valuable for reductive and nucleophilic reactions, particularly in the preparation of sulfonamides and other sulfur-containing compounds. The sodium salt form enhances solubility in polar solvents, facilitating its use in aqueous or mixed-solvent systems. This compound exhibits good stability under controlled conditions and is often employed in research settings for its predictable reactivity. Its high purity and consistent performance make it suitable for applications requiring precise stoichiometry and reproducible results in synthetic chemistry.
15898-43-8 structure
Product Name:4-Acetamidobenzenesulfinic Acid Sodium Salt
CAS No:15898-43-8
MF:C8H8NNaO3S
MW:221.2088
MDL:MFCD00054648
CID:216512
PubChem ID:87561716
Update Time:2025-06-09
4-Acetamidobenzenesulfinic Acid Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Sodium 4-acetamidobenzenesulfinate
- 4-Acetamidobenzenesulfinic Acid Sodium Salt
- Sodium 4-Acetamidobenzenesulfinate Dihydrate
- Benzenesulfinic acid,4-(acetylamino)-, sodium salt
- p-Acetylamino-benzenesulfinic acid sodium salt
- 4-acetamido-benzenesulfinic acid sodium salt
- 4-Acetamidobenzenesulfinic Acid Sodium Salt Dihydrate
- 4-acetylaminobenzenesulfin
- p-Acetamidobenzenesulfinic acid,sodium salt
- p-Sulfinoacetanilide Sodium Salt
- RW1241
- Sodium 4-Acetylamino-Benzenesulfinate
- Sodium p-Acetamidobenzenesulfinate
- sodium p-acetamidobenzensulfinate
- Sodium 4-acetamidobenzene-1-sulfinate
- p-Acetamidobenzenesulfinic acid, sodium salt
- sodium;4-acetamidobenzenesulfinate
- CPCFZBOTLAEGND-UHFFFAOYSA-M
- sodium 4-acetylaminobenzenesulfinate
- Sodium 4-(Acetylamino)benzenesulfinate
- Sodium4
- Benzenesulfinic acid, 4-(acetylamino)-, monosodium salt
- A0011
- SCHEMBL749048
- EN300-722460
- T70355
- Benzenesulfinic acid, 4-(acetylamino)-, sodium salt (1:1)
- SY057772
- MFCD00054648
- 15898-43-8
- CHEMBL216947
- J-009555
- Sodium4-acetamidobenzenesulfinate
- AKOS015833414
- AS-70372
- SB80156
- DTXSID10635423
-
- MDL： MFCD00054648
- Inchi： 1S/C8H9NO3S.Na/c1-6(10)9-7-2-4-8(5-3-7)13(11)12;/h2-5H,1H3,(H,9,10)(H,11,12);/q;+1/p-1
- InChI Key： CPCFZBOTLAEGND-UHFFFAOYSA-M
- SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 221.01200
- Monoisotopic Mass: 221.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.4
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: White crystals
- Density: 1.46
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Water Partition Coefficient: almost transparency
- PSA: 88.44000
- LogP: 1.82170
- Solubility: Soluble in water, insoluble in ethanol \ ether and benzene
4-Acetamidobenzenesulfinic Acid Sodium Salt Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Acetamidobenzenesulfinic Acid Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A141871-1g |
4-Acetamidobenzenesulfinic Acid Sodium Salt |
15898-43-8 | 1g |
$ 87.00 | 2023-09-09 | ||
| TRC | A141871-10g |
4-Acetamidobenzenesulfinic Acid Sodium Salt |
15898-43-8 | 10g |
$ 333.00 | 2023-09-09 | ||
| Alichem | A019087459-25g |
Sodium 4-acetamidobenzenesulfinate |
15898-43-8 | 95% | 25g |
530.25 USD | 2021-06-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132494-1g |
4-Acetamidobenzenesulfinic Acid Sodium Salt |
15898-43-8 | ≥98.0%(T) | 1g |
¥396.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132494-25g |
4-Acetamidobenzenesulfinic Acid Sodium Salt |
15898-43-8 | ≥98.0%(T) | 25g |
¥4665.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132494-5g |
4-Acetamidobenzenesulfinic Acid Sodium Salt |
15898-43-8 | ≥98.0%(T) | 5g |
¥1287.90 | 2023-09-04 | |
| TRC | S960343-250mg |
Sodium 4-Acetamidobenzenesulfinate |
15898-43-8 | 250mg |
65.00 | 2021-07-18 | ||
| TRC | S960343-500mg |
Sodium 4-Acetamidobenzenesulfinate |
15898-43-8 | 500mg |
90.00 | 2021-07-18 | ||
| TRC | S960343-2.5g |
Sodium 4-Acetamidobenzenesulfinate |
15898-43-8 | 2.5g |
330.00 | 2021-07-18 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0011-5G |
Sodium 4-Acetamidobenzenesulfinate Dihydrate |
15898-43-8 | >98.0%(T) | 5g |
¥1350.00 | 2024-04-17 |
4-Acetamidobenzenesulfinic Acid Sodium Salt Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
15898-43-8 (4-Acetamidobenzenesulfinic Acid Sodium Salt) Related Products
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